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An in-depth review of the forensic soundness of leading mobile forensic tools, supported by
experimental data from independent testing authorities.

For researchers, scientists, and professionals in drug development, the integrity of digital
evidence is paramount. In the realm of mobile forensics, the tools used to extract and analyze
data from mobile devices are critical components in ensuring the forensic soundness of the
evidence produced. This guide provides a comparative analysis of MSAB's suite of forensic
tools, primarily XRY, against other leading alternatives in the market: Cellebrite UFED, Oxygen
Forensic Detective, and Magnet AXIOM. The comparison is based on publicly available test
reports from the National Institute of Standards and Technology (NIST) Computer Forensics
Tool Testing (CFTT) program, which provides a standardized methodology for evaluating
forensic tools.

Data Presentation: A Comparative Overview

The following tables summarize the performance of MSAB XRY and its alternatives in key
areas of mobile device forensics, as documented in various NIST CFTT reports. The results
indicate the tool's ability to acquire data from mobile devices and associated media completely
and accurately. The terminology used in the tables is defined as follows:

o As Expected: The tool successfully acquired and reported the data.

» Partial: The tool acquired some, but not all, of the expected data.
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» Not As Expected: The tool failed to acquire the expected data.

* N/A (Not Applicable): The tool does not support the tested feature.

Table 1: MSAB XRY Test Results Highlights (Based on

NIST Reports)

Tool Version

Test Area Key Findings

Reference

XRY Kiosk v9.1.1

Generally acquired
supported data
objects completely
) ) and accurately, with
Mobile Device
o some noted
Acquisition o
anomalies in
connectivity disruption
handling and social

media data extraction.

NIST

XRY v9.0.2

Successfully acquired

active data from
Mobile Device internal memory of
Acquisition supported devices

with some exceptions.

[1](2]

NIST

XRY v8.1.0

Report on

performance in
JTAG and Chip-off recovering and
Analysis analyzing mobile

device data using

advanced methods.[3]

NIST

XRY v9.6 & XAMN
v6.2

Except for some
anomalies, the tool
) was able to report and
SQLite Data Recovery
recover all supported
SQLite database

information.[4]

NIST
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Table 2: Cellebrite UFED Test Results Highlights (Based

on NIST Reports)

Tool Version Test Area

Key Findings Reference

Mobile Device
UFED 1.1.0.5 o
Acquisition

Acquired most

supported data

objects completely

and accurately, with
excep-tions in N NIST
reporting connectivity
disruptions, handling

of unread messages,

and outgoing

messages.

Smart Phone
UFED 1.1.3.3 o
Acquisition

Acquired all supported
data objects
completely and
accurately from the NIST
selected test devices

with some specific test

case exceptions.

UFED Touch
v6.2.1.17 / Physical
Analyzer v6.3.0.284

Mobile Device

Acquisition

Detailed results
across various mobile NIST

devices and UICCs.[5]

PA — UFED Cloud
v7.62.2.9

Cloud Data Extraction

Tested for its ability to
extract and report
data from supported NIST
cloud-based

applications.[6]

Table 3: Oxygen Forensic Detective Test Results
Highlights (Based on NIST Reports)
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Tool Version Test Area Key Findings Reference
Comprehensive
) Mobile Device and testing across
Detective v17.1.0.131 o ) NIST
UICC Acquisition supported mobile
devices and UICCs.[7]
] Tested for extracting
Detective v15.5.0.110
) supported cloud-
— Cloud Extractor Cloud Data Extraction o NIST
based application
v9.5.0.19
data.[8]
) Mobile Device Tested across
Suite 2015 — Analyst o ) )
Acquisition (Android &  supported Android NIST

v7.0.0.408 _
i0S)

and iOS devices.[9]

Table 4: Magnet AXIOM Test Results Highlights (Based

on NIST Reports)
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Tool Version Test Area

Key Findings Reference

Mobile Device and
UICC Acquisition

AXIOM v8.1.0.42087

Tested for its ability to
acquire active data
from the internal NIST
memory of supported

mobile devices.[10]

AXIOM v8.0.0.39753 Cloud Data Extraction

Tested for extracting
supported cloud-
based application
-pp NIST
data, with some
anomalies in reporting

productivity data.[3]

Mobile Device
AXIOM v6.1.0.31400 _
Acquisition

Acquired all supported
data objects
completely and
accurately for all NIST
mobile devices tested,

with some anomalies.

[11]

Experimental Protocols

The forensic soundness of the tools evaluated in this guide is determined through a rigorous
testing methodology developed by the NIST CFTT program.[1][2][4][5][6][71[8][9][10][11][12]
This methodology is based on well-recognized principles for conformance and quality testing.
(11214115161 71I8]1I9][10][12] The objective is to provide measurable assurance to the digital
forensics community that the tools produce accurate and repeatable results.[1][4][5][6][7]1[8][9]

[10][11][12]

The core components of the experimental protocol include:

o Test Case Development: A comprehensive set of test cases is designed to evaluate the tool's

ability to perform specific forensic functions, such as data acquisition from various mobile

operating systems (i0S, Android), SIM cards, and cloud services.
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o Data Population: Test devices are populated with a known set of data objects, including
contacts, call logs, messages, multimedia files, and application data. This allows for a direct
comparison between the data on the device and the data extracted by the tool.

o Execution Environment: The tests are conducted in a controlled laboratory environment to
ensure consistency and repeatability. The hardware and software configurations of the
testbed are meticulously documented.

o Test Execution: The forensic tool is used to acquire data from the populated test devices.
The entire process, including any errors or anomalies, is documented.

o Results Analysis: The data extracted by the tool is compared against the original data set on
the test device. The results are categorized as "As Expected," "Partial,” or "Not As
Expected.”

» Reporting: A detailed report is published that includes a summary of the findings, a
description of the mobile devices and data objects used, the testing environment, and an
overview of the test case results.[1]

Mandatory Visualization

The following diagram illustrates the logical workflow of the NIST Computer Forensics Tool
Testing (CFTT) process, which is a foundational element in establishing the forensic soundness
of digital forensic tools like MSAB XRY and its alternatives.
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Caption: Logical workflow of the NIST CFTT process for forensic soundness.
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Conclusion

The forensic soundness of evidence produced by mobile forensic tools is a critical
consideration for any scientific or legal application. The NIST CFTT reports provide an
invaluable, objective resource for evaluating the capabilities and limitations of tools such as
MSAB XRY, Cellebrite UFED, Oxygen Forensic Detective, and Magnet AXIOM.

Based on the available data, all the reviewed tools demonstrate a high degree of proficiency in
acquiring data from a wide range of mobile devices. However, the NIST reports also highlight
specific anomalies and limitations for each tool. These can range from minor discrepancies in
data presentation to more significant issues like the failure to extract certain data types or
properly handle connectivity interruptions.

For researchers, scientists, and drug development professionals, the key takeaway is the
importance of being aware of the specific strengths and weaknesses of the chosen forensic
tool. It is recommended to consult the detailed NIST reports for the specific version of the tool
being used and to consider the nature of the data that is of primary importance to the
investigation. No single tool is perfect, and a comprehensive understanding of its performance
in controlled tests is essential for ensuring the integrity and admissibility of the digital evidence.
Furthermore, some studies suggest that using a combination of tools can help to validate
findings and mitigate the weaknesses of any single tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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